Cas no 1261565-32-5 (3-Chloro-5-(4-(trifluoromethyl)phenyl)picolinaldehyde)

• Product Name: 3-Chloro-5-(4-(trifluoromethyl)phenyl)picolinaldehyde
• CAS No: 1261565-32-5
• MF: C₁₃H₇ClF₃NO
• MW: 285.648992776871
• CID: 4983846
• Update Time: 2025-10-30

3-Chloro-5-(4-(trifluoromethyl)phenyl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(4-(trifluoromethyl)phenyl)picolinaldehyde

• Inchi： 1S/C13H7ClF3NO/c14-11-5-9(6-18-12(11)7-19)8-1-3-10(4-2-8)13(15,16)17/h1-7H
• InChI Key： QQJIZAKQSNRAKF-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)N=CC(=C1)C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 316
• XLogP3: 3.8
• Topological Polar Surface Area: 30

Additional information on 3-Chloro-5-(4-(trifluoromethyl)phenyl)picolinaldehyde

Recent Advances in the Study of 3-Chloro-5-(4-(trifluoromethyl)phenyl)picolinaldehyde (CAS: 1261565-32-5)

In recent years, the compound 3-Chloro-5-(4-(trifluoromethyl)phenyl)picolinaldehyde (CAS: 1261565-32-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethylphenyl and picolinaldehyde functional groups, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, highlighting its synthesis, biological activity, and potential applications in drug development.

The synthesis of 3-Chloro-5-(4-(trifluoromethyl)phenyl)picolinaldehyde has been optimized in recent studies to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method that reduces byproduct formation and enhances scalability. This advancement is critical for large-scale production, which is essential for preclinical and clinical studies. The study also emphasized the compound's stability under various conditions, making it a viable candidate for further pharmaceutical development.

Biological evaluations of 3-Chloro-5-(4-(trifluoromethyl)phenyl)picolinaldehyde have revealed its potential as an inhibitor of specific kinase pathways involved in inflammatory and oncogenic processes. In vitro assays demonstrated significant activity against protein kinases such as JAK2 and EGFR, with IC50 values in the low micromolar range. These findings were corroborated by a 2024 study published in Bioorganic & Medicinal Chemistry Letters, which explored the compound's mechanism of action through molecular docking and kinetic studies. The results suggest that the trifluoromethylphenyl moiety plays a crucial role in binding affinity and selectivity.

Further research has explored the therapeutic potential of 3-Chloro-5-(4-(trifluoromethyl)phenyl)picolinaldehyde in treating chronic inflammatory diseases and certain cancers. A recent preclinical study in a murine model of rheumatoid arthritis reported a significant reduction in joint inflammation and cartilage degradation following treatment with derivatives of this compound. Additionally, preliminary data from cancer cell line studies indicate antiproliferative effects, particularly in breast and lung cancer models. These findings underscore the compound's versatility and warrant further investigation into its pharmacokinetics and toxicity profiles.

In conclusion, 3-Chloro-5-(4-(trifluoromethyl)phenyl)picolinaldehyde (CAS: 1261565-32-5) represents a promising scaffold for the development of novel therapeutics. Its optimized synthesis, robust biological activity, and potential applications in inflammation and oncology highlight its significance in current research. Future studies should focus on advancing this compound through preclinical development and exploring its efficacy in combination therapies. The continued exploration of its pharmacological properties will likely yield valuable insights for the chemical biology and pharmaceutical communities.